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Compound of Interest

Compound Name: Tetradecanophenone

Cat. No.: B1347098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for

Tetradecanophenone (CAS No. 4497-05-6), also known as Myristophenone. The information

is compiled to ensure safe laboratory practices for professionals involved in research and

development.

Section 1: GHS Hazard Identification and Classification
According to the Safety Data Sheet (SDS), Tetradecanophenone is not classified as a

hazardous substance or mixture under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

GHS Label Elements: No pictograms, signal word, or hazard statements are required.

Hazards Not Otherwise Classified (HNOC): None identified.

Despite its non-hazardous classification, adherence to standard laboratory safety protocols is

essential to mitigate any potential risks.

Section 2: Physical and Chemical Properties
A summary of the key physical and chemical properties of Tetradecanophenone is presented

in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1347098?utm_src=pdf-interest
https://www.benchchem.com/product/b1347098?utm_src=pdf-body
https://www.benchchem.com/product/b1347098?utm_src=pdf-body
https://www.benchchem.com/product/b1347098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₂₀H₃₂O [1]

Molecular Weight 288.47 g/mol [1]

Appearance Solid

Melting Point 46 - 52 °C (115 - 126 °F)

Boiling Point 212 °C (414 °F) at 16 hPa

Flash Point Not applicable

Water Solubility Log₁₀WS: -7.15 (mol/l) [1]

Octanol/Water Partition

Coefficient
logP(oct/wat): 6.570 [1]

Section 3: Handling and Storage Protocols
Proper handling and storage are critical for maintaining the integrity of Tetradecanophenone
and ensuring a safe laboratory environment.

3.1 Personal Protective Equipment (PPE)

The following personal protective equipment should be utilized when handling

Tetradecanophenone:

Eye Protection: Eyeshields or safety glasses.

Hand Protection: Impervious gloves.

Respiratory Protection: A Type N95 (US) dust mask or equivalent respirator should be used

when there is a risk of dust generation.

3.2 General Handling Protocol

Ventilation: Work in a well-ventilated area.

Avoid Contact: Prevent contact with skin and eyes.
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Avoid Inhalation: Avoid breathing in dust.

Hygiene: Practice good industrial hygiene. Wash hands after handling, and before eating,

drinking, or smoking. Contaminated clothing should be changed.[2]

3.3 Storage Conditions

Store in a dry place with the container tightly closed.

Storage Class: TRGS 510 Storage Class: 11 (Combustible Solids).

Section 4: Emergency and First-Aid Procedures
In the event of exposure, the following first-aid measures should be taken immediately.

4.1 First-Aid Protocol

After Inhalation: Move the person to fresh air. If feeling unwell, consult a physician.

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected

skin area with water or shower.

After Eye Contact: Rinse out the eyes with plenty of water. Remove contact lenses if present

and easy to do.

After Swallowing: Make the victim drink water (two glasses at most). If the person feels

unwell, consult a doctor.

Section 5: Accidental Release and Fire-Fighting
Measures
5.1 Accidental Release Protocol

Personnel Precautions: For non-emergency personnel, avoid substance contact and

inhalation of dust. Evacuate the danger area and consult an expert.

Containment: Cover drains to prevent the substance from entering them.
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Cleanup: Collect the spilled material dry. Take up, bind, and pump off spills. Avoid the

generation of dust.

Disposal: Dispose of the collected material properly in accordance with local and national

regulations.

5.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use water, foam, carbon dioxide (CO2), or dry powder. There

are no limitations on extinguishing agents for this substance.[2]

Special Hazards: While the substance itself is not classified as hazardous, combustible

carbon oxides may be formed in the event of a fire.[2] Vapors are heavier than air and may

spread along floors.[2] Intense heating may lead to the formation of explosive mixtures with

air.[2]

Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus.

Section 6: Toxicological and Ecological Information
Toxicological Properties: To the best of current knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated.[2] No ingredients of this

product at levels greater than or equal to 0.1% are identified as probable, possible, or

confirmed human carcinogens by IARC, NTP, or OSHA.

Ecological Information: Do not let the product enter drains.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Tetradecanophenone, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Tetradecanophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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